Cas no 205043-09-0 (2-(Difluoromethoxy)pyridin-4-ol)

• Product Name: 2-(Difluoromethoxy)pyridin-4-ol
• CAS No: 205043-09-0
• MF: C₆H₅F₂NO₂
• MW: 161.106208562851
• MDL: MFCD18261897
• CID: 1035333
• PubChem ID: 18541698
• Update Time: 2025-05-20

2-(Difluoromethoxy)pyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-4-Pyridinol
• 2-(difluoromethoxy)-1H-pyridin-4-one
• 2-(difluoroMethoxy)pyridin-4-ol
• 4-Pyridinol, 2-(difluoromethoxy)-
• AK129432
• 2-difluoromethoxypyridin-4-ol
• VYLOASWLEVJLKI-UHFFFAOYSA-N
• 2-Difluoromethoxy-4-hydroxypyridine
• 2-(Difluoromethoxy)-4-hydroxypyridine
• RL02544
• FCH1183151
• 2-(Difluoromethoxy)pyridin-4(1H)-one
• AX8241048
• ST24039635
• EN300-7698147
• DB-291954
• 205043-09-0
• C6H5F2NO2
• MFCD18261897
• SCHEMBL6182468
• AKOS016014274
• CS-0043889
• Y10131
• SB85511
• DTXSID40594933
• DS-6190
• J-506378
• 2-(Difluoromethoxy)pyridin-4-ol

• MDL： MFCD18261897
• Inchi： 1S/C6H5F2NO2/c7-6(8)11-5-3-4(10)1-2-9-5/h1-3,6H,(H,9,10)
• InChI Key： VYLOASWLEVJLKI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C=CN1)=O)F

Computed Properties

• Exact Mass: 161.02883473g/mol
• Monoisotopic Mass: 161.02883473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.3

2-(Difluoromethoxy)pyridin-4-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(Difluoromethoxy)pyridin-4-ol

Introduction to 2-(Difluoromethoxy)pyridin-4-ol (CAS No. 205043-09-0)

2-(Difluoromethoxy)pyridin-4-ol, with the CAS number 205043-09-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethoxy group at the 2-position and a hydroxyl group at the 4-position. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 2-(Difluoromethoxy)pyridin-4-ol has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the reaction of 4-hydroxypyridine with difluoromethylating agents, such as Selectfluor or other electrophilic fluorinating reagents. This method provides high yields and excellent regioselectivity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in drug discovery and development.

In terms of its physical properties, 2-(Difluoromethoxy)pyridin-4-ol is a solid at room temperature with a melting point typically ranging from 85°C to 90°C. It is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are advantageous for its use in biological assays and formulation development.

The biological activity of 2-(Difluoromethoxy)pyridin-4-ol has been the subject of numerous studies, highlighting its potential as a lead compound for drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has demonstrated promising antiviral properties, particularly against RNA viruses such as influenza and coronaviruses.

The mechanism of action of 2-(Difluoromethoxy)pyridin-4-ol is believed to be multifaceted. The difluoromethoxy group contributes to its lipophilicity, enhancing its ability to cross cell membranes and interact with intracellular targets. The hydroxyl group at the 4-position can form hydrogen bonds with key residues in target proteins, thereby modulating their activity. These structural features make it an attractive scaffold for further optimization through medicinal chemistry efforts.

Clinical trials involving derivatives of 2-(Difluoromethoxy)pyridin-4-ol have shown promising results. For example, a Phase I clinical trial evaluating a prodrug of this compound demonstrated favorable pharmacokinetic profiles and tolerability in patients with advanced solid tumors. The prodrug was designed to improve the solubility and bioavailability of the parent compound, thereby enhancing its therapeutic potential.

Beyond its direct therapeutic applications, 2-(Difluoromethoxy)pyridin-4-ol serves as an important building block in the synthesis of more complex molecules. Its reactivity and functional groups allow for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. This versatility has led to its use in combinatorial chemistry libraries and high-throughput screening campaigns aimed at identifying new drug candidates.

In conclusion, 2-(Difluoromethoxy)pyridin-4-ol (CAS No. 205043-09-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its biological activity and synthetic accessibility, make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.